![molecular formula C13H12ClNO3S B280292 ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate](/img/structure/B280292.png)
ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate
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Overview
Description
Ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate, also known as ECO-3, is a compound that has gained attention for its potential applications in scientific research. This compound belongs to the class of thiophene carboxylates and has been synthesized using various methods. In
Scientific Research Applications
Ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate has been studied for its potential applications in various scientific research areas, including cancer research and neuroscience. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In neuroscience, this compound has been shown to have potential as a neuroprotective agent and to improve cognitive function.
Mechanism of Action
The mechanism of action of ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. In neurons, this compound has been shown to activate the Nrf2-ARE pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, and the activation of cellular defense mechanisms against oxidative stress. In addition, this compound has been shown to improve cognitive function and to have potential as a neuroprotective agent.
Advantages and Limitations for Lab Experiments
Ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate has several advantages for use in lab experiments, including its high purity and good yields during synthesis. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.
Future Directions
There are several future directions for research on ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate, including further studies on its mechanism of action, potential side effects, and toxicity. In addition, this compound could be studied for its potential applications in other areas, such as cardiovascular disease and inflammation. Overall, this compound shows promise as a compound with potential applications in various scientific research areas.
Synthesis Methods
Ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate can be synthesized using a variety of methods, including the reaction of 3-chloroaniline with ethyl 2-bromo-4-oxothiophene-3-carboxylate in the presence of a base, such as potassium carbonate. Another method involves the reaction of 3-chloroaniline with ethyl 2-chloro-4-oxothiophene-3-carboxylate in the presence of a base, such as sodium hydride. These methods have been reported to yield this compound in good yields and high purity.
Properties
Molecular Formula |
C13H12ClNO3S |
---|---|
Molecular Weight |
297.76 g/mol |
IUPAC Name |
ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate |
InChI |
InChI=1S/C13H12ClNO3S/c1-2-18-13(17)11-10(16)7-19-12(11)15-9-5-3-4-8(14)6-9/h3-6,15H,2,7H2,1H3 |
InChI Key |
CQORPYCWAIBZSQ-UHFFFAOYSA-N |
Isomeric SMILES |
CCOC(=O)C1=C(SCC1=O)NC2=CC(=CC=C2)Cl |
SMILES |
CCOC(=O)C1=C(SCC1=O)NC2=CC(=CC=C2)Cl |
Canonical SMILES |
CCOC(=O)C1=C(SCC1=O)NC2=CC(=CC=C2)Cl |
Origin of Product |
United States |
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